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Compound of Interest

Compound Name: N-Nitrosomethylethylamine-d5

Cat. No.: B12392776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of N-
Nitrosomethylethylamine-d5 (NMEA-d5), a deuterated analog of the N-nitrosamine, N-

Nitrosomethylethylamine. NMEA-d5 is commonly utilized as an internal standard in quantitative

analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS), for the detection and quantification of its non-

labeled counterpart in various matrices, including pharmaceutical products.[1] The accuracy of

these quantitative analyses is fundamentally reliant on the precise characterization of the

isotopic purity of the deuterated standard.

This document outlines the methodologies for determining the isotopic purity of NMEA-d5,

presents typical quantitative data in a structured format, and details the experimental protocols

for its synthesis and analysis.

Quantitative Data on Isotopic Purity
The isotopic purity of N-Nitrosomethylethylamine-d5 is a critical parameter that defines the

distribution of its various isotopologs. This data is essential for accurate quantification in

analytical applications. The following tables summarize the typical chemical and isotopic purity

of a commercially available NMEA-d5 standard.

Table 1: Chemical and Isotopic Purity Specifications
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Parameter Specification

Chemical Purity (HPLC) >95%

Isotopic Purity >95%

Table 2: Isotopic Distribution of N-Nitrosomethylethylamine-d5

The isotopic distribution is determined by high-resolution mass spectrometry and provides the

relative abundance of each isotopolog.

Isotopolog Degree of Deuteration Normalized Intensity (%)

d0 0 0.10

d1 1 0.05

d2 2 0.05

d3 3 0.50

d4 4 2.00

d5 5 97.30

Note: The data presented in Tables 1 and 2 are representative and based on typical certificates

of analysis for analogous deuterated standards. Actual values may vary between different

batches and suppliers.

Synthesis of N-Nitrosomethylethylamine-d5
The synthesis of N-Nitrosomethylethylamine-d5 typically involves the nitrosation of a

deuterated secondary amine precursor, N-methyl-ethylamine-d5. The following diagram

illustrates a general synthetic pathway.
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Reactants

Intermediates

Product

Ethylamine-d5

N-Methyl-ethylamine-d5

Methylation

Methyl Iodide

Sodium Nitrite N-Nitrosomethylethylamine-d5

Hydrochloric Acid

Nitrosation
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Sample Preparation

LC-HRMS Analysis

Data Analysis

NMEA-d5 Sample

Dissolve in appropriate solvent

Dilute to working concentration

Inject into LC-HRMS

Chromatographic Separation

Electrospray Ionization (ESI)

High-Resolution Mass Analysis

Extract Mass Spectrum

Identify Isotopolog Peaks (d0-d5)

Calculate Relative Abundance

Determine Isotopic Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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